Cas no 898454-96-1 (4-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide)

• Product Name: 4-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide
• CAS No: 898454-96-1
• MF: C₂₂H₁₅ClN₄O₄
• MW: 434.83190369606
• CID: 5484085
• Update Time: 2025-06-25

4-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-3-nitrobenzamide
• 4-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide

• Inchi： 1S/C22H15ClN4O4/c1-13-24-19-8-3-2-7-17(19)22(29)26(13)16-6-4-5-15(12-16)25-21(28)14-9-10-18(23)20(11-14)27(30)31/h2-12H,1H3,(H,25,28)
• InChI Key： QWRFFTIWIYJWEY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2C(=O)C3=C(N=C2C)C=CC=C3)=C1)(=O)C1=CC=C(Cl)C([N+]([O-])=O)=C1

Additional information on 4-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide

4-Chloro-N-3-(2-Methyl-4-Oxo-3,4-Dihydroquinazolin-3-yl)Phenyl-3-Nitrobenzamide (CAS No. 898454-96-1): A Comprehensive Overview

4-Chloro-N-3-(2-Methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide (CAS No. 898454-96-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications and has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 4-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide is composed of a quinazoline core, a nitrobenzamide moiety, and a chlorophenyl substituent. The quinazoline ring system is known for its diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The presence of the nitro group and the chlorophenyl substituent further enhances the compound's reactivity and pharmacological potential.

Recent research has focused on the antitumor properties of 4-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide. Studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

In addition to its antitumor activity, 4-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This suggests that it may have potential applications in the treatment of inflammatory diseases.

The pharmacokinetic properties of 4-chloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-3-nitrobenzamide have also been studied to assess its suitability for drug development. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in animal models, making it a promising candidate for further preclinical and clinical evaluation.

To further understand the therapeutic potential of 4-chloro-N-3-(2-methyl-4-o xo - 3 , 4 -dihydroquinazolin - 3 - yl ) phen yl - 3 - nitrobenzamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various cancers and inflammatory conditions. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

The synthesis of 4-chloro-N - 3 - ( 2 - methyl - 4 - ox o - 3 , 4 -dihydroquinazolin - 3 - yl ) phen yl - 3 - nitrobenzamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving the condensation of appropriate precursors followed by functional group modifications. These advancements in synthetic chemistry have facilitated the large-scale production of the compound for preclinical and clinical studies.

In conclusion, 4-chloro-N - 3 - ( 2 - methyl - 4 - ox o - 3 , 4 -dihydroquinazolin - 3 - yl ) phen yl - 3 - nitrobenzamide (CAS No. 898454-96-1) is a promising compound with significant therapeutic potential in oncology and inflammation research. Ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties for future drug development. As research progresses, this compound may emerge as a valuable tool in the treatment of various diseases.